Cas no 654643-24-0 (4-Octanone, 2-methoxy-)

• Product name: 4-Octanone, 2-methoxy-
• CAS No: 654643-24-0
• MF: C₉H₁₈O₂
• MW: 158.238023281097
• CID: 399079
• PubChem ID: 12079776

4-Octanone, 2-methoxy- Chemical and Physical Properties

Names and Identifiers

• 4-Octanone, 2-methoxy-
• 2-methoxyoctan-4-one
• DTXSID10477188
• 654643-24-0

• Inchi： InChI=1S/C9H18O2/c1-4-5-6-9(10)7-8(2)11-3/h8H,4-7H2,1-3H3
• InChI Key： ZSFRMKSWMQUPJS-UHFFFAOYSA-N
• SMILES： CCCCC(=O)CC(C)OC

Computed Properties

• Exact Mass: 158.13074
• Monoisotopic Mass: 158.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3